Cas no 200563-11-7 (Uvarigrin)
Uvarigrin structure
Product Name:Uvarigrin
CAS No:200563-11-7
MF:C37H68O6
MW:608.93223285675
CID:1123962
PubChem ID:131850837
Update Time:2024-02-29
Uvarigrin Chemical and Physical Properties
Names and Identifiers
-
- Uvarigrin
- 200563-11-7
- AKOS037514901
- CID 78384572
- AKOS040740955
- (S)-3-((13S,15R)-13,15-Dihydroxy-15-((2R,5R)-5-((R)-1-hydroxytridecyl)tetrahydrofuran-2-yl)pentadecyl)-5-methylfuran-2(5H)-one
- HY-N2632
- CS-0023043
- (+)-Uvarigrin
-
- Inchi: 1S/C37H68O6/c1-3-4-5-6-7-8-13-16-19-22-25-33(39)35-26-27-36(43-35)34(40)29-32(38)24-21-18-15-12-10-9-11-14-17-20-23-31-28-30(2)42-37(31)41/h28,30,32-36,38-40H,3-27,29H2,1-2H3
- InChI Key: ADPAPZVYVYEBGS-UHFFFAOYSA-N
- SMILES: O1C(C(CCCCCCCCCCCC)O)CCC1C(CC(CCCCCCCCCCCCC1C(=O)OC(C)C=1)O)O
Computed Properties
- Exact Mass: 608.50158988g/mol
- Monoisotopic Mass: 608.50158988g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 43
- Rotatable Bond Count: 28
- Complexity: 724
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 96.2
- XLogP3: 11.6
Experimental Properties
- Density: 1.008±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (3.6E-5 g/L) (25 ºC),
Uvarigrin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N2632-500μg |
Uvarigrin |
200563-11-7 | 500μg |
¥3950 | 2022-06-06 | ||
| MedChemExpress | HY-N2632-1mg |
Uvarigrin |
200563-11-7 | 1mg |
¥6720 | 2022-06-06 | ||
| MedChemExpress | HY-N2632-2mg |
Uvarigrin |
200563-11-7 | 2mg |
¥11430 | 2022-06-06 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP1522-2mg |
Uvarigrin |
200563-11-7 | 95% | 2mg |
$350 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP1522-2mg |
Uvarigrin |
200563-11-7 | 95% | 2mg |
$350 | 2023-09-19 | |
| A2B Chem LLC | AF33454-1mg |
uvarigrin |
200563-11-7 | >98.00% | 1mg |
$908.00 | 2024-04-20 | |
| A2B Chem LLC | AF33454-2mg |
uvarigrin |
200563-11-7 | >98.00% | 2mg |
$1472.00 | 2024-04-20 |
Uvarigrin Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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